Cas no 2639372-08-8 (rac-ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate)

• Product Name: rac-ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate
• CAS No: 2639372-08-8
• MF: C₁₁H₁₈FNO₂
• MW: 215.264526844025
• CID: 5640768
• PubChem ID: 165901975
• Update Time: 2025-07-01

rac-ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate
• EN300-27783938
• 2639372-08-8

• Inchi： 1S/C11H18FNO2/c1-2-15-9(14)10-5-3-4-6-11(10,12)8-13-7-10/h13H,2-8H2,1H3/t10-,11-/m0/s1
• InChI Key： DXZRWEABDMSGOG-QWRGUYRKSA-N
• SMILES： F[C@@]12CNC[C@]1(C(=O)OCC)CCCC2

Computed Properties

• Exact Mass: 215.13215698g/mol
• Monoisotopic Mass: 215.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate

Professional Introduction to Rac-Ethyl (3aR,7aS)-7a-Fluoro-octahydro-1H-isoindole-3a-Carboxylate (CAS No. 2639372-08-8)

Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639372-08-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the class of fluoro-substituted isoindole derivatives, has garnered attention due to its unique structural features and potential biological activities. The presence of a fluoro group at the 7a position and the specific stereochemistry at the 3a and 7a carbon atoms contribute to its distinct chemical and pharmacological properties.

The stereochemical configuration of Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate is crucial in determining its biological efficacy. The (3aR,7aS) designation indicates the absolute configuration of the molecule, which plays a pivotal role in its interaction with biological targets. This stereochemical specificity is often a key factor in the development of drugs, as it can significantly influence their potency, selectivity, and metabolic stability. The compound's structure suggests potential applications in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in fluoro-substituted heterocyclic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluoro group in Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate is strategically positioned to modulate electronic properties and lipophilicity, making it an attractive scaffold for drug discovery. Studies have shown that fluorine substitution can lead to increased binding affinity and reduced susceptibility to enzymatic degradation, thereby extending the half-life of therapeutic agents.

The compound's potential applications extend to multiple therapeutic areas. For instance, isoindole derivatives have been explored for their anti-inflammatory, anti-tumor, and antimicrobial properties. The fluoro group's ability to enhance bioavailability and metabolic stability makes this compound a promising candidate for further investigation in these fields. Researchers are particularly interested in its potential as a lead compound for the development of new drugs targeting chronic diseases characterized by complex pathophysiology.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate and biological targets. These tools have enabled scientists to predict binding affinities, optimize molecular structures, and identify potential drug candidates with high precision. The integration of experimental data with computational methods has streamlined the drug discovery process, allowing for more efficient development of novel therapeutics.

The synthesis of Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate presents unique challenges due to its complex stereochemistry and functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical configuration with high fidelity. These advancements have opened new avenues for exploring the pharmacological potential of this compound.

Ongoing research is focused on evaluating the pharmacological properties of Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate both in vitro and in vivo. Preclinical studies are being conducted to assess its efficacy against various disease models and to determine its safety profile. The compound's ability to modulate biological pathways relevant to inflammation, cancer, and neurodegeneration makes it a subject of intense investigation. Preliminary results suggest promising activity in these areas, warranting further exploration.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate exemplifies this collaborative approach. By integrating knowledge from multiple disciplines, researchers can design more effective drugs with improved therapeutic outcomes. The compound's unique structural features and potential biological activities make it a valuable tool for exploring new treatment strategies.

In conclusion, Rac-Ethyl (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylate (CAS No. 2639372-08-8) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its distinct structural features and potential biological activities position it as a promising candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient care.